Cas no 61612-37-1 (methyl 2-[3-(1-hydroxyethyl)-2,2-dimethylcyclobutyl]acetate)
61612-37-1 structure
Product Name:methyl 2-[3-(1-hydroxyethyl)-2,2-dimethylcyclobutyl]acetate
CAS No:61612-37-1
MF:C11H20O3
MW:200.274703979492
CID:954797
PubChem ID:262805
Update Time:2025-04-19
methyl 2-[3-(1-hydroxyethyl)-2,2-dimethylcyclobutyl]acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-[3-(1-hydroxyethyl)-2,2-dimethylcyclobutyl]acetate
- Methyl-dl-cis-pinolat
- NSC-96759
- methyl [3-(1-hydroxyethyl)-2,2-dimethylcyclobutyl]acetate
- NSC96759
- 61612-37-1
- DTXSID00294462
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- Inchi: 1S/C11H20O3/c1-7(12)9-5-8(11(9,2)3)6-10(13)14-4/h7-9,12H,5-6H2,1-4H3
- InChI Key: GSVUFVWRQICAFU-UHFFFAOYSA-N
- SMILES: OC(C)C1CC(CC(=O)OC)C1(C)C
Computed Properties
- Exact Mass: 200.14100
- Monoisotopic Mass: 200.141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.001
- Boiling Point: 255.5°C at 760 mmHg
- Flash Point: 95.1°C
- Refractive Index: 1.454
- PSA: 46.53000
- LogP: 1.59260
methyl 2-[3-(1-hydroxyethyl)-2,2-dimethylcyclobutyl]acetate Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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